(2E)-2-cyano-3-[5-(2,4,6-trichlorophenyl)furan-2-yl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[5-(2,4,6-trichlorophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C14H7Cl3N2O2/c15-8-4-10(16)13(11(17)5-8)12-2-1-9(21-12)3-7(6-18)14(19)20/h1-5H,(H2,19,20)/b7-3+
• InChI Key: PJRQBHKMTSGXKO-XVNBXDOJSA-N
• Canonical SMILES: C1=C(OC(=C1)C2=C(C=C(C=C2Cl)Cl)Cl)C=C(C#N)C(=O)N
• Isomeric SMILES: C1=C(OC(=C1)C2=C(C=C(C=C2Cl)Cl)Cl)/C=C(\C#N)/C(=O)N
• Molecular Formula: C14H7Cl3N2O2
• Molecular Weight: 341.6 g/mol
• CAS No.: 299936-41-7

Description

(2E)-2-cyano-3-[5-(2,4,6-trichlorophenyl)furan-2-yl]prop-2-enamide is an α,β-unsaturated acrylamide derivative featuring a furan ring substituted with a 2,4,6-trichlorophenyl group. The compound’s structure combines a cyano group at the α-position and an amide group at the β-position of the propenamide backbone, creating a conjugated system that may enhance electrophilicity and intermolecular interactions.

Comparison with Similar Compounds

Substituent Effects on the Aromatic Ring

The trichlorophenyl group in the target compound distinguishes it from analogs with alternative substituents. For example:

• Compound 5821-16-9 (): Features a 4-methyl-3-nitrophenyl group on the furan ring. The nitro group is strongly electron-withdrawing, while the methyl group adds steric hindrance. In contrast, the trichlorophenyl group in the target compound provides three electron-withdrawing Cl atoms, which may enhance electrophilic character and reduce solubility compared to nitro/methyl substituents .
• Chromone-based analogs (): Compounds 1–4 substitute the furan with chromone (4-oxo-4H-chromen-3-yl) or diazaphosphinane moieties.

Backbone Modifications

The propenamide backbone in the target compound is structurally similar to derivatives reported in :

• Compound 4b: 2-cyano-3-(3-(naphtho[2,1-b]furan-2-yl)-1-phenyl-1H-pyrazol-4-yl)acrylamide. The absence of a pyrazole in the target compound may reduce planarity and alter binding modes .
• Compound 4c : Replaces the amide group with a thioamide (-C(S)NH₂), which enhances sulfur-mediated interactions but reduces hydrolytic stability compared to the target’s amide group .

Heterocyclic Core Variations

• Furan vs. Pyrazole : The furan oxygen in the target compound offers lone pairs for hydrogen bonding, whereas pyrazole-containing analogs (e.g., ) provide nitrogen atoms for coordination with metal ions or acidic protons.
• Naphthofuran vs.

Table 1: Comparison of Structural Analogs

Compound ID	Backbone	Substituent	Yield (%)	Key IR Peaks (cm⁻¹)
Target Compound	Cyano-acrylamide	2,4,6-Trichlorophenyl	N/A	N/A
5821-16-9	Cyano-acrylamide	4-Methyl-3-nitrophenyl	N/A	N/A
4b	Cyano-acrylamide	Naphtho[2,1-b]furan	70	2200 (C≡N), 1660 (C=O)
4c	Cyano-thioacrylamide	Naphtho[2,1-b]furan	75	2200 (C≡N), 1240 (C=S)

Notes:

• IR peaks for cyano groups (~2200 cm⁻¹) and carbonyl/thioamide stretches (~1660–1240 cm⁻¹) are consistent across analogs .
• The trichlorophenyl group in the target compound would likely exhibit C-Cl stretches at 550–600 cm⁻¹, absent in other analogs.

Research Implications and Limitations

• Electronic Properties : The trichlorophenyl group may enhance electrophilicity, making the compound a candidate for Michael addition reactions or kinase inhibition.
• Limitations : Direct data on the target compound’s synthesis, crystallography (e.g., SHELX/ORTEP tools ), or DFT studies (e.g., B3LYP functionals ) are lacking. Comparisons rely on structural extrapolation.